Cas no 1342133-84-9 (2-(trifluoroacetamido)pyridine-4-carboxylic acid)

• Product Name: 2-(trifluoroacetamido)pyridine-4-carboxylic acid
• CAS No: 1342133-84-9
• MF: C₈H₅F₃N₂O₃
• MW: 234.132112264633
• MDL: MFCD20320356
• CID: 5243646
• PubChem ID: 64394442
• Update Time: 2025-05-20

2-(trifluoroacetamido)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroacetamido)isonicotinic acid
• 2-(trifluoroacetamido)pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-[(2,2,2-trifluoroacetyl)amino]-
• G72966
• 2-[(2,2,2-trifluoroacetyl)amino]pyridine-4-carboxylic acid
• AKOS013717227
• 2-(2,2,2-trifluoroacetamido)pyridine-4-carboxylic acid
• CS-0289412
• 1342133-84-9
• EN300-263112

• MDL： MFCD20320356
• Inchi： 1S/C8H5F3N2O3/c9-8(10,11)7(16)13-5-3-4(6(14)15)1-2-12-5/h1-3H,(H,14,15)(H,12,13,16)
• InChI Key： HVGNWWWGWLPLEO-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 234.02522651g/mol
• Monoisotopic Mass: 234.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(trifluoroacetamido)pyridine-4-carboxylic acid

Introduction to 2-(trifluoroacetamido)pyridine-4-carboxylic acid (CAS No. 1342133-84-9)

2-(trifluoroacetamido)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1342133-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, featuring a unique structural motif that combines a pyridine ring with functional groups that enhance its reactivity and potential biological activity. The presence of a trifluoroacetamido group and a carboxylic acid moiety in its molecular structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The trifluoroacetamido group is particularly noteworthy due to the electron-withdrawing nature of the trifluoromethyl (CF₃) moiety. This group not only influences the electronic properties of the molecule but also enhances its metabolic stability, a crucial factor in drug design. The carboxylic acid functionality, on the other hand, provides a site for further derivatization, enabling the attachment of various pharmacophores or bioactive units. Such structural features make 2-(trifluoroacetamido)pyridine-4-carboxylic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are ubiquitous in natural products and pharmacologically active molecules, and their derivatives have been extensively explored for their potential as drugs or drug candidates. The specific combination of substituents in 2-(trifluoroacetamido)pyridine-4-carboxylic acid positions it as a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, pyridine derivatives have shown promise in inhibiting kinases and other enzymes that play a role in cancer progression, inflammation, and infectious diseases. The trifluoroacetamido group can enhance binding affinity by improving interactions with specific amino acid residues in enzyme active sites, while the carboxylic acid group can participate in hydrogen bonding or salt formation, further stabilizing enzyme-inhibitor complexes.

Recent studies have highlighted the role of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological profiles, and 2-(trifluoroacetamido)pyridine-4-carboxylic acid is no exception. The presence of three fluorine atoms in the trifluoroacetamido group contributes to its lipophilicity and resistance to enzymatic degradation, making it an attractive scaffold for drug development.

The synthesis of 2-(trifluoroacetamido)pyridine-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as 4-pyridinecarboxaldehyde or 4-pyridinesulfonyl chloride. Key steps often include condensation reactions to form amides or esters, followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the pyridine ring.

In terms of applications, researchers have explored various derivatives of 2-(trifluoroacetamido)pyridine-4-carboxylic acid as intermediates for more complex molecules. For example, it has been used in the synthesis of peptidomimetics targeting bacterial infections or as a precursor for kinase inhibitors designed to modulate signaling pathways associated with neurodegenerative diseases. The versatility of this compound lies in its ability to serve as a platform for diverse chemical modifications while retaining its core structural integrity.

The trifluoroacetamido group not only enhances chemical reactivity but also influences electronic distributions across the molecule. This can be exploited to fine-tune interactions with biological targets by adjusting steric and electronic properties through substituent variations. For instance, introducing additional fluorinated groups or other electron-withdrawing elements adjacent to the pyridine ring can alter binding affinities and selectivity profiles.

The carboxylic acid functionality provides multiple opportunities for further functionalization. It can be converted into esters, amides, or carboxylate salts depending on the desired application. These derivatives may exhibit enhanced solubility or stability compared to their parent compound, making them more suitable for formulation into pharmaceutical products.

Evaluation of 2-(trifluoroacetamido)pyridine-4-carboxylic acid and its derivatives often involves both computational modeling and experimental validation. Molecular docking studies can predict binding modes and affinities with target proteins, while high-throughput screening methods allow rapid assessment of biological activity across large libraries of compounds. These approaches help identify lead candidates with optimal pharmacokinetic profiles before moving into more costly preclinical testing.

The growing body of research on fluorinated pyridines underscores their significance in modern drug discovery efforts. Compounds like 2-(trifluoroacetamido)pyridine-4-carboxylic acid exemplify how structural innovation can lead to novel therapeutic strategies targeting unmet medical needs. As synthetic methodologies continue to evolve toward greater efficiency and sustainability, expect further exploration into this class of molecules will expand their utility across multiple disease areas.

In conclusion,2-(trifluoroacetamido)pyridine-4-carboxylic acid (CAS No. 1342133-84-9) represents an important advancement in pharmaceutical chemistry with applications spanning drug development and biotechnology research fields worldwide.